molecular formula C8H9ClZn B8291730 (3-methylbenzyl)zinc(II) chloride

(3-methylbenzyl)zinc(II) chloride

Cat. No.: B8291730
M. Wt: 206.0 g/mol
InChI Key: FFHVTPVONCJGLZ-UHFFFAOYSA-M
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Description

(3-Methylbenzyl)zinc(II) chloride is an organozinc compound formed by the coordination of a 3-methylbenzyl ligand to a zinc(II) chloride center. The 3-methylbenzyl group originates from its precursor, 3-methylbenzyl chloride (CAS 620-19-9, C₈H₉Cl), a benzylic halide widely used in organic synthesis and catalytic applications . The compound’s structure likely features a tetrahedral geometry around the zinc center, with chloride ions and the 3-methylbenzyl group acting as ligands.

Properties

Molecular Formula

C8H9ClZn

Molecular Weight

206.0 g/mol

IUPAC Name

zinc;1-methanidyl-3-methylbenzene;chloride

InChI

InChI=1S/C8H9.ClH.Zn/c1-7-4-3-5-8(2)6-7;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1

InChI Key

FFHVTPVONCJGLZ-UHFFFAOYSA-M

Canonical SMILES

CC1=CC(=CC=C1)[CH2-].[Cl-].[Zn+2]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Data Table: Key Properties and Comparisons

Property (3-Methylbenzyl)zinc(II) Chloride 4-Methylbenzyl Zinc(II) Chloride [Zn(LSP)Cl₂] (Schiff Base Complex)
Molecular Formula C₈H₉Cl₃Zn (inferred) C₈H₉Cl₃Zn (inferred) C₁₃H₁₈Cl₂N₂OZn (example from )
Molecular Weight (g/mol) ~267.38 ~267.38 ~377.50
Precursor CAS 620-19-9 104-82-5 (4-methylbenzyl chloride) N/A (custom Schiff base)
Key Reactivity Cross-coupling, transmetalation Similar to meta isomer Catalysis, luminescence
Synthetic Method ZnCl₂ + 3-methylbenzyl chloride ZnCl₂ + 4-methylbenzyl chloride ZnCl₂ + Schiff base ligand

Research Findings and Implications

  • Catalytic Versatility: Zinc chloride’s role spans from forming organometallic complexes to acting as a Lewis acid catalyst, as seen in lignin depolymerization and photocatalytic systems .
  • Stability Challenges: Unlike Schiff base complexes, (3-methylbenzyl)zinc(II) chloride may require inert conditions due to moisture sensitivity, a common limitation of organozinc compounds .

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